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Compound of Interest

Compound Name: 3-Oxetanamine

Cat. No.: B1311610

Essential Safety and Handling Guide for 3-
Oxetanamine

For researchers, scientists, and drug development professionals, ensuring the safe handling of
chemical reagents is a cornerstone of laboratory excellence. This guide delivers crucial,
immediate safety and logistical information for the proper use, storage, and disposal of 3-
Oxetanamine (CAS No: 21635-88-1). Adherence to these protocols is vital for personal safety
and environmental responsibility.

Quantitative Safety Data

A comprehensive understanding of a chemical's properties is the first step toward safe
handling. The following table summarizes key quantitative data for 3-Oxetanamine.
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Property Value Source
Molecular Formula C3H7NO [1112]
Molecular Weight 73.09 g/mol [1][2]
Density 1.042 g/mL at 25 °C [3]
Boiling Point No data available [1]
Melting Point No data available [1]
Flash Point 54.44 °C (130.0 °F) [3]
Refractive Index n20/D 1.453 [3]
Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)

When handling 3-Oxetanamine, a complete suite of personal protective equipment is

mandatory to prevent exposure.[1]

Protection Type Required Equipment Specifications & Rationale
_ Provides essential protection
Eye and Face Protection Safety goggles )
against splashes.
Hand Protection Chemical-resistant gloves Prevents direct skin contact.[1]
Protects clothing and
Body Protection Laboratory coat underlying skin from potential
spills.[1]
Necessary when working
) ) ) outside of a chemical fume
Respiratory Protection Approved mask/respirator

hood or if there is a risk of

inhalation.[1]

Operational Plan: From Receipt to Disposal
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A systematic approach to handling 3-Oxetanamine minimizes risks. The following workflow

outlines the key steps for safe management of this chemical within a laboratory setting.
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Workflow for the safe handling of 3-Oxetanamine.

Experimental Protocol for Handling:

Preparation: Before handling, ensure that a chemical fume hood is certified and operational.
[1] Have all necessary equipment and reagents ready.

o Personal Protective Equipment: Don the required PPE as detailed in the table above.

e Handling: Conduct all work with 3-Oxetanamine inside a chemical fume hood to minimize
inhalation exposure.[1]

o Storage: When not in use, store 3-Oxetanamine in a tightly closed container in a
refrigerated environment.[1]

o Waste Disposal: Collect all waste containing 3-Oxetanamine in a designated, labeled, and
sealed container.[1] Dispose of the waste through your institution's hazardous waste
program.[4] Do not pour down the drain.[4]

Emergency Response Plan

Immediate and appropriate action is critical in the event of an accidental exposure to 3-
Oxetanamine.
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Logical workflow for responding to an exposure event.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers.[1] Seek medical attention.[1]

o Skin Contact: Immediately wash the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[1] If irritation persists, seek medical

attention.[1]
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 Inhalation: Move the individual to fresh air.[1] If breathing is difficult or symptoms persist,
seek medical attention.[1]

 Ingestion: Wash out the mouth with water for at least 15 minutes.[1] Seek immediate medical
attention.[1]

Accidental Release Measures:

In the event of a spill, wear appropriate personal protective equipment, including a respirator.[1]
Mix the spilled material with sand or another inert absorbent and sweep it up.[1] Place the
absorbed material in a tightly closed container for disposal.[1] Prevent the material from
entering drains or water courses.[1]

Fire-Fighting Measures:

In case of a fire, use dry powder or carbon dioxide extinguishers.[1] Firefighters should wear
protective clothing and self-contained breathing apparatus.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Oxetanamine | CAS#:21635-88-1 | Chemsrc [chemsrc.com]
e 2. 3-OXETANAMINE | 21635-88-1 [chemicalbook.com]

o 3. 3-]EEIFMT 4T 97% | Sigma-Aldrich [sigmaaldrich.com]

¢ 4. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 3-
Oxetanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311610#personal-protective-equipment-for-
handling-3-oxetanamine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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